2-{(5Z)-5-[3-chloro-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C22H21ClN2O4S
• Molecular Weight: 444.9 g/mol
• IUPAC Name: 2-[(5Z)-5-[(3-chloro-4-propan-2-yloxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21ClN2O4S/c1-13(2)29-18-9-6-15(10-17(18)23)11-19-21(27)25(22(28)30-19)12-20(26)24-16-7-4-14(3)5-8-16/h4-11,13H,12H2,1-3H3,(H,24,26)/b19-11-
• InChI Key: BNJFAGVNOCXADZ-ODLFYWEKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C/C3=CC(=C(C=C3)OC(C)C)Cl)/SC2=O
• SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3)OC(C)C)Cl)SC2=O

Description

2-{(5Z)-5-[3-chloro-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazolidinediones and has been studied for its anti-inflammatory, antioxidant, and antitumor properties.

Mechanism of Action

The mechanism of action of 2-{(5Z)-5-[3-chloro-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a transcription factor that plays a crucial role in regulating glucose and lipid metabolism, as well as inflammation. Activation of PPARγ by this compound leads to the inhibition of pro-inflammatory cytokines and the induction of anti-inflammatory cytokines, resulting in the suppression of inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to decrease the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, leading to a reduction in oxidative stress. Additionally, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{(5Z)-5-[3-chloro-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide in lab experiments include its synthetic nature, which allows for easy reproducibility, and its potential therapeutic applications in various diseases. However, limitations include the need for further studies to determine its safety and efficacy in humans and the potential for off-target effects.

Future Directions

For research on 2-{(5Z)-5-[3-chloro-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide include the development of more potent analogs and the investigation of its potential as a therapeutic agent in various diseases. Additionally, further studies are needed to determine its safety and efficacy in humans and to elucidate its mechanism of action in more detail.

Synthesis Methods

The synthesis of 2-{(5Z)-5-[3-chloro-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide involves the reaction of 3-chloro-4-(propan-2-yloxy)benzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting compound is then reacted with 4-methylphenylacetic acid hydrazide in the presence of acetic anhydride to obtain the final product.

Scientific Research Applications

Research on 2-{(5Z)-5-[3-chloro-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide has focused on its potential therapeutic applications in various diseases. Studies have shown that this compound has anti-inflammatory and antioxidant properties that can be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. Additionally, this compound has been studied for its potential anticancer properties.